Cas no 1361609-98-4 (4-(2,6-Dichlorophenyl)-5-fluoro-2-methoxypyridine)

4-(2,6-Dichlorophenyl)-5-fluoro-2-methoxypyridine is a halogenated pyridine derivative with a distinct structural configuration, featuring dichlorophenyl and methoxy substituents. Its unique molecular architecture makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of active compounds with enhanced bioactivity. The presence of fluorine and chlorine atoms contributes to its potential as a building block for designing molecules with improved metabolic stability and binding affinity. This compound is characterized by high purity and consistent performance, ensuring reliability in research and industrial applications. Its stability under various conditions further underscores its utility in complex synthetic pathways.

4-(2,6-Dichlorophenyl)-5-fluoro-2-methoxypyridine structure

1361609-98-4 structure

Product Name:4-(2,6-Dichlorophenyl)-5-fluoro-2-methoxypyridine

CAS No:1361609-98-4

MF:C₁₂H₈Cl₂FNO

MW:272.102424621582

CID:4923291

Update Time:2025-06-13

4-(2,6-Dichlorophenyl)-5-fluoro-2-methoxypyridine Chemical and Physical Properties

Names and Identifiers

- 4-(2,6-Dichlorophenyl)-5-fluoro-2-methoxypyridine
- Inchi： 1S/C12H8Cl2FNO/c1-17-11-5-7(10(15)6-16-11)12-8(13)3-2-4-9(12)14/h2-6H,1H3
- InChI Key： QXENINCIVGAJCR-UHFFFAOYSA-N
- SMILES： ClC1C=CC=C(C=1C1C(=CN=C(C=1)OC)F)Cl

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 17
Rotatable Bond Count: 2
Complexity: 247
XLogP3: 4.1
Topological Polar Surface Area: 22.1

4-(2,6-Dichlorophenyl)-5-fluoro-2-methoxypyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A023028687-250mg	4-(2,6-Dichlorophenyl)-5-fluoro-2-methoxypyridine	1361609-98-4	97%	250mg	$659.60	2022-04-03
Alichem	A023028687-500mg	4-(2,6-Dichlorophenyl)-5-fluoro-2-methoxypyridine	1361609-98-4	97%	500mg	$1,058.40	2022-04-03
Alichem	A023028687-1g	4-(2,6-Dichlorophenyl)-5-fluoro-2-methoxypyridine	1361609-98-4	97%	1g	$1,814.40	2022-04-03

4-(2,6-Dichlorophenyl)-5-fluoro-2-methoxypyridine Related Literature

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Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526

Additional information on 4-(2,6-Dichlorophenyl)-5-fluoro-2-methoxypyridine

Comprehensive Overview of 4-(2,6-Dichlorophenyl)-5-fluoro-2-methoxypyridine (CAS No. 1361609-98-4)

The compound 4-(2,6-Dichlorophenyl)-5-fluoro-2-methoxypyridine (CAS No. 1361609-98-4) is a fluorinated pyridine derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the dichlorophenyl and methoxypyridine moieties, make it a subject of interest for drug discovery and material science applications. Researchers are increasingly exploring its role in modulating biological targets, particularly in the context of kinase inhibition and receptor binding, which aligns with current trends in precision medicine.

In recent years, the demand for fluoro-substituted heterocycles like 4-(2,6-Dichlorophenyl)-5-fluoro-2-methoxypyridine has surged due to their enhanced metabolic stability and bioavailability. This compound’s CAS No. 1361609-98-4 is frequently searched in academic databases, reflecting its relevance in medicinal chemistry and crop protection studies. Its dichlorophenyl group contributes to lipophilicity, a critical factor in optimizing drug-like properties, while the 5-fluoro substitution improves target selectivity—a hot topic in AI-driven drug design.

The synthesis of 4-(2,6-Dichlorophenyl)-5-fluoro-2-methoxypyridine involves multi-step organic transformations, including cross-coupling reactions and halogenation. These methods are widely discussed in green chemistry forums, as researchers seek sustainable alternatives to traditional protocols. The compound’s methoxy group also offers functionalization opportunities, making it a versatile intermediate for structure-activity relationship (SAR) studies—a key focus area in modern high-throughput screening platforms.

From an industrial perspective, CAS No. 1361609-98-4 is gaining traction in patent literature, particularly for applications in central nervous system (CNS) therapeutics. Its structural similarity to known neuroactive compounds has spurred investigations into its potential for treating neurological disorders, a trending topic in biotech investment circles. Additionally, its pyridine core aligns with the growing interest in nitrogen-containing heterocycles, which dominate recent FDA-approved drugs.

Analytical characterization of 4-(2,6-Dichlorophenyl)-5-fluoro-2-methoxypyridine typically employs NMR spectroscopy and mass spectrometry, techniques frequently queried in scientific search engines. The compound’s chromatographic behavior is also a subject of method development studies, addressing the need for reliable quality control protocols in API manufacturing—a priority in regulatory compliance discussions.

Environmental and toxicological profiles of CAS No. 1361609-98-4 are under scrutiny, reflecting the broader shift toward sustainable chemistry. Its biodegradation pathways and ecotoxicity data are increasingly requested in REACH compliance documentation, highlighting the intersection of chemical safety and corporate responsibility—a trending search term among ESG-focused investors.

In summary, 4-(2,6-Dichlorophenyl)-5-fluoro-2-methoxypyridine represents a compelling case study in the convergence of drug discovery, materials science, and environmental stewardship. Its CAS No. 1361609-98-4 serves as a gateway to deeper explorations of structure-property relationships, resonating with both academic researchers and industry professionals navigating the evolving landscape of small-molecule therapeutics.